Propargyl-PEG7-NHS ester
Propargyl-PEG7-NHS ester
Propargyl-PEG7-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
2093152-77-1
VCID:
VC0540369
InChI:
InChI=1S/C22H35NO11/c1-2-6-27-8-10-29-12-14-31-16-18-33-19-17-32-15-13-30-11-9-28-7-5-22(26)34-23-20(24)3-4-21(23)25/h1H,3-19H2
SMILES:
C#CCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O
Molecular Formula:
C22H35NO11
Molecular Weight:
489.52
Propargyl-PEG7-NHS ester
CAS No.: 2093152-77-1
Cat. No.: VC0540369
Molecular Formula: C22H35NO11
Molecular Weight: 489.52
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG7-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 2093152-77-1 |
| Molecular Formula | C22H35NO11 |
| Molecular Weight | 489.52 |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate |
| Standard InChI | InChI=1S/C22H35NO11/c1-2-6-27-8-10-29-12-14-31-16-18-33-19-17-32-15-13-30-11-9-28-7-5-22(26)34-23-20(24)3-4-21(23)25/h1H,3-19H2 |
| Standard InChI Key | OXDKTPDVZLDTKO-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(=O)CCC1=O |
| Appearance | Solid powder |
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